Cas no 1337150-97-6 (4-(1-Aminopropyl)-2,5-dimethylphenol)

• Product Name: 4-(1-Aminopropyl)-2,5-dimethylphenol
• CAS No: 1337150-97-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5711418
• PubChem ID: 130062206
• Update Time: 2025-05-20

4-(1-Aminopropyl)-2,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1277421
• 1337150-97-6
• 4-(1-AMINOPROPYL)-2,5-DIMETHYLPHENOL
• Phenol, 4-(1-aminopropyl)-2,5-dimethyl-
• 4-(1-Aminopropyl)-2,5-dimethylphenol

• Inchi： 1S/C11H17NO/c1-4-10(12)9-5-8(3)11(13)6-7(9)2/h5-6,10,13H,4,12H2,1-3H3
• InChI Key： AZJIBUJOYAQMSZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C)C(CC)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 298.7±35.0 °C(Predicted)
• pka: 10.71±0.36(Predicted)

Additional information on 4-(1-Aminopropyl)-2,5-dimethylphenol

Professional Introduction to 4-(1-Aminopropyl)-2,5-dimethylphenol (CAS No. 1337150-97-6)

4-(1-Aminopropyl)-2,5-dimethylphenol, with the chemical identifier CAS No. 1337150-97-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular medicine. The presence of both amine and phenolic functional groups makes it a versatile intermediate, offering opportunities for further chemical modification and functionalization.

The compound's structure consists of a phenolic core substituted with two methyl groups at the 2- and 5-positions, enhancing its lipophilicity and stability. The introduction of a propylamine side chain at the 4-position introduces basicity and reactivity, making it a valuable building block for synthesizing more complex molecules. This balance of hydrophobic and hydrophilic regions allows for interactions with both aqueous and lipid environments, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been growing interest in the development of novel antimicrobial agents due to the rise of drug-resistant pathogens. The phenolic moiety in 4-(1-Aminopropyl)-2,5-dimethylphenol has been shown to exhibit antimicrobial properties by disrupting bacterial cell membranes and inhibiting key metabolic pathways. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as certain fungal species. This makes it a promising candidate for further investigation in the fight against multidrug-resistant infections.

The amine group in this compound also plays a critical role in its biological activity. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Researchers have explored its potential as a ligand for various enzymes and receptors, including those involved in inflammation and pain signaling. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory pathways.

Advances in computational chemistry have enabled more efficient screening of molecular libraries for potential drug candidates. Virtual screening techniques have been employed to identify optimal analogs of 4-(1-Aminopropyl)-2,5-dimethylphenol that may enhance its pharmacological properties while minimizing toxicity. These computational approaches have identified several promising derivatives with improved solubility, bioavailability, and target specificity.

The synthesis of 4-(1-Aminopropyl)-2,5-dimethylphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by reduction steps to introduce the amine functionality. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh conditions and minimizing waste generation.

Biocatalytic approaches have also been explored as alternative synthetic strategies for this compound. Enzymes such as transaminases and phenoloxidases have been used to introduce the desired functional groups under mild conditions, aligning with green chemistry principles. These biocatalytic methods not only improve sustainability but also enhance selectivity, reducing unwanted side products.

The pharmacokinetic profile of 4-(1-Aminopropyl)-2,5-dimethylphenol is an important consideration for its potential therapeutic applications. Studies indicate that it exhibits moderate oral bioavailability and rapid distribution throughout the body upon administration. Its metabolic stability allows for prolonged circulation time, enabling repeated dosing regimens if necessary. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

Preclinical toxicology studies have assessed the safety profile of this compound at various doses. Initial findings suggest that it is well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further studies are needed to evaluate long-term effects and potential interactions with other drugs commonly used in clinical practice.

The development of novel drug delivery systems has opened new avenues for utilizing compounds like 4-(1-Aminopropyl)-2,5-dimethylphenol. Liposomes, nanoparticles, and polymeric micelles are being investigated as carriers to enhance drug delivery efficiency and target specificity. These systems can protect sensitive molecules from degradation while allowing controlled release at the site of action.

The role of this compound in combinatorial therapy is also an area of active research. By pairing it with other agents that act through different mechanisms, synergistic effects can be achieved, potentially overcoming resistance mechanisms observed with single-agent treatments. Such combinations hold promise for treating complex diseases like cancer where multiple pathways are involved.

Future directions in research on 4-(1-Aminopropyl)-2,5-dimethylphenol include exploring its role in precision medicine applications. Personalized treatment strategies based on genetic profiles could identify patients who would benefit most from this compound or its derivatives. Advances in genomics and proteomics are providing new insights into disease mechanisms that could guide rational drug design efforts.

The integration of artificial intelligence into drug discovery workflows has accelerated the identification of novel molecular entities like this one. Machine learning algorithms can predict biological activity based on structural features without extensive experimental testing initially saving both time and resources during early-stage development programs.

In conclusion,4-(1-Aminopropyl)-2,5-dimethylphenol (CAS No.1337150-97-6) represents a promising chemical entity with diverse applications across pharmaceutical researchand biotechnology industries.* Its unique structural features,* combined*with*its*potential*biological*activity,*make*it*a valuable tool*for*developing new treatments against various diseases.* Continued research efforts aimed at optimizing its synthesis,*pharmacological*properties,*and delivery systems will likely lead to significant advancements*in medical science over*the coming years.*